N-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-4-ylidene)hydroxylamine
Description
“N-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-4-ylidene)hydroxylamine” is a chemical compound with the CAS Number: 2378510-93-9 . It has a molecular weight of 256.1 . The IUPAC name for this compound is 8-bromo-4-nitroso-2,3,4,5-tetrahydrobenzo[b]oxepine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H10BrNO2/c11-8-2-1-7-5-9(12-13)3-4-14-10(7)6-8/h1-2,6,9H,3-5H2 . This code provides a unique representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It is stored at room temperature .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-4-ylidene)hydroxylamine involves the reaction of 8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-4-one with hydroxylamine hydrochloride in the presence of a base.", "Starting Materials": [ "8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-4-one", "Hydroxylamine hydrochloride", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Dissolve 8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-4-one in a suitable solvent (e.g. ethanol)", "Add hydroxylamine hydrochloride and base to the solution", "Heat the mixture under reflux for several hours", "Allow the mixture to cool and then filter off any solids", "Concentrate the filtrate under reduced pressure to obtain the crude product", "Purify the crude product by recrystallization from a suitable solvent (e.g. ethyl acetate)" ] } | |
CAS No. |
2378510-93-9 |
Molecular Formula |
C10H10BrNO2 |
Molecular Weight |
256.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
